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Compound of Interest

Compound Name: FFN 102 mesylate

Cat. No.: B1574495

Get Quote

Executive Summary
This guide details the operational parameters for imaging FFN 102 Mesylate (Fluorescent

False Neurotransmitter 102) using two-photon laser scanning microscopy (2PLSM). Unlike

earlier generation probes (e.g., FFN 511) that function primarily as destaining markers, FFN

102 is a pH-responsive "flashing" sensor.[1] It leverages the pH gradient between the acidic

vesicular lumen (pH ~5.[2]5) and the neutral extracellular space (pH ~7.4) to produce a positive

fluorescence transient upon exocytosis.

This protocol is optimized for resolving individual dopaminergic release events ("quantal"

release) in acute brain slices, particularly in the dorsal striatum and globus pallidus.

Mechanism of Action & Optical Physics
To image FFN 102 effectively, one must understand the causality between its chemical

environment and its quantum yield.

The "Flash" Mechanism
FFN 102 is a coumarin-based derivative with a pKa of ~6.2.[2]
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Uptake: It enters dopaminergic terminals via the Dopamine Transporter (DAT) and is

sequestered into synaptic vesicles by the Vesicular Monoamine Transporter 2 (VMAT2).[3]

Quenching (Resting State): Inside the vesicle, the acidic environment (pH ~5.5) protonates

the probe, shifting its absorption maximum to ~340 nm and significantly quenching its

fluorescence at the imaging wavelength.

Release (Active State): Upon electrical or optogenetic stimulation, vesicle fusion exposes the

probe to the neutral extracellular medium (pH 7.4). This deprotonates the phenolic group,

shifting the excitation maximum to ~370 nm and increasing fluorescence intensity by >400%.

This is detected as an optical "flash."[4]

Technical Specifications Table
Parameter Value Notes

Molecular Weight 335.76 g/mol

pKa 6.2
Critical for pH sensing

mechanism

1P Excitation Max
340 nm (pH 5.[2]0) / 370 nm

(pH 7.[2]4)

Protonated vs. Deprotonated

states

1P Emission Max 435 - 453 nm
Blue region; relatively pH

independent

2P Excitation (Optimal) 760 - 770 nm CRITICAL SETTING

2P Cross-Section Moderate
Requires high NA objective for

efficient excitation

Solubility Water (up to 20 mM w/ heat)
Stock usually prepared in

DMSO or water

Hardware Configuration
The following setup is validated for detecting the rapid, transient signals associated with FFN

102 release.
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Laser & Optics
Source: Mode-locked Ti:Sapphire laser (e.g., Spectra-Physics Mai Tai or Coherent

Chameleon).

Tuning: Tune output to 760 nm. While 720-740 nm can excite the probe, 760 nm minimizes

metabolic autofluorescence (NADH/FAD) overlap and optimizes the specific signal from the

deprotonated (released) species.

Objective: High Numerical Aperture (NA) water-immersion lens (e.g., 60x/1.0 NA or 25x/1.05

NA). High NA is non-negotiable to maximize photon collection from the sparse, diffraction-

limited vesicles.

Detection Path[4][6]
Dichroic Mirror: 680 nm or 700 nm short-pass (to separate IR excitation from visible

emission).

Emission Filter:440 – 500 nm Bandpass (e.g., 470/40).

Note: Avoid standard GFP filters (500-550 nm) as they will cut off the peak emission of

FFN 102. Use a DAPI or BFP filter set.

Detectors: GaAsP PMTs or Hybrid Detectors (HyD) are strongly recommended due to the

low photon budget of single-vesicle events.

Experimental Workflow
This workflow ensures specific loading into dopaminergic terminals and minimizes background

noise.

Diagram: Cellular Mechanism & Workflow
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Caption: FFN 102 cycle: DAT-mediated entry, VMAT2 loading into acidic vesicles (quenching),

and exocytotic release causing a fluorescence flash.

Step-by-Step Protocol
Phase 1: Slice Preparation & Loading

Slice Recovery: Prepare acute coronal slices (e.g., 300 µm) containing the striatum. Allow

slices to recover in ACSF for >1 hour.

Incubation: Incubate slices in oxygenated ACSF containing 10 µM FFN 102 for 30 minutes at

room temperature.

Critical: Unlike FFN 200, FFN 102 loading is DAT-dependent.[5] Do not use DAT inhibitors

(e.g., Nomifensine) during loading.

Washout: Transfer slices to dye-free ACSF for 20 minutes.

Why? This clears extracellular background and cytosolic dye, leaving only the vesicle-

sequestered pool.

Phase 2: Image Acquisition
Baseline Scan: Locate dopaminergic terminals (puncta). At 760 nm, resting vesicles will

appear as faint puncta against a dark background.

Settings Optimization:
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Laser Power: Start low (e.g., 5-10 mW at sample) to prevent photobleaching. FFNs can be

photolabile.

Scan Speed: For release kinetics, use Line Scanning (500-1000 Hz) across a bouton. For

population analysis, use Frame Scanning (30 Hz) with averaging (Kalman 2-3) if signal is

low.

Stimulation:

Place a bipolar stimulating electrode 100-200 µm from the imaging field.

Trigger acquisition 1-2 seconds before stimulation to establish baseline (

).

Apply pulse train (e.g., 20-50 pulses at 10-20 Hz) or single pulse for quantal detection.

Data Analysis & Interpretation
Releasing synapses are identified by a transient increase in fluorescence (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

), distinguishing FFN 102 from "destaining" probes (like FM1-43 or FFN 511).

Calculating
: Fluorescence intensity at time

.[5]

: Average baseline fluorescence (pre-stimulus).

Signal: Look for a sharp rise (flash) time-locked to the stimulus, followed by a decay as the

probe diffuses away.

Troubleshooting Guide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4853199/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Corrective Action

No Signal / Dim Puncta Incorrect Wavelength
Verify laser is tuned to 760 nm,

not 800+ nm.

Emission Filter Mismatch

Ensure a 440-500 nm filter is

in place. GFP filters (525 nm)

will block the signal.

High Background Insufficient Washout Extend washout to 30-40 mins.

Bleaching (No Flash) Laser Power Too High

Reduce power; increase PMT

gain. Use resonant scanning if

available.

No Evoked Release Slice Health

Verify slice viability. Check

calcium concentration in ACSF

(must be 2-2.5 mM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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